Cas no 842956-97-2 (3-3-(4-methylphenoxy)propyl-2,3-dihydro-1,3-benzothiazol-2-one)

• Product Name: 3-3-(4-methylphenoxy)propyl-2,3-dihydro-1,3-benzothiazol-2-one
• CAS No: 842956-97-2
• MF: C₁₇H₁₇NO₂S
• MW: 299.38738322258
• CID: 6084108
• PubChem ID: 2142113
• Update Time: 2025-09-27

3-3-(4-methylphenoxy)propyl-2,3-dihydro-1,3-benzothiazol-2-one Chemical and Physical Properties

Names and Identifiers

• 3-3-(4-methylphenoxy)propyl-2,3-dihydro-1,3-benzothiazol-2-one
• 3-[3-(4-methylphenoxy)propyl]-1,3-benzothiazol-2-one
• 2(3H)-Benzothiazolone, 3-[3-(4-methylphenoxy)propyl]-
• 3-(3-(p-tolyloxy)propyl)benzo[d]thiazol-2(3H)-one
• HMS2320C19
• CHEMBL1339404
• SMR000121978
• AT-057/42796519
• Z57728940
• 3-(3-p-Tolyloxy-propyl)-3H-benzothiazol-2-one
• 842956-97-2
• AKOS000649099
• 3-[3-(4-methylphenoxy)propyl]-1,3-benzothiazol-2(3H)-one
• 3-[3-(4-methylphenoxy)propyl]-2,3-dihydro-1,3-benzothiazol-2-one
• F1641-0040
• MLS000529503
• STK865872

• Inchi： 1S/C17H17NO2S/c1-13-7-9-14(10-8-13)20-12-4-11-18-15-5-2-3-6-16(15)21-17(18)19/h2-3,5-10H,4,11-12H2,1H3
• InChI Key： KTYNPDOZYJXRTL-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2N(CCCOC2=CC=C(C)C=C2)C1=O

Computed Properties

• Exact Mass: 299.09799996g/mol
• Monoisotopic Mass: 299.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 54.8Ų

Experimental Properties

• Density: 1.225±0.06 g/cm3(Predicted)
• Boiling Point: 483.6±47.0 °C(Predicted)
• pka: -1.34±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 3-3-(4-methylphenoxy)propyl-2,3-dihydro-1,3-benzothiazol-2-one

Comprehensive Overview of 3-3-(4-methylphenoxy)propyl-2,3-dihydro-1,3-benzothiazol-2-one (CAS No. 842956-97-2)

The compound 3-3-(4-methylphenoxy)propyl-2,3-dihydro-1,3-benzothiazol-2-one (CAS No. 842956-97-2) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. With its unique structural features, this compound serves as a key intermediate in the synthesis of various biologically active molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and advanced material development.

One of the most intriguing aspects of 3-3-(4-methylphenoxy)propyl-2,3-dihydro-1,3-benzothiazol-2-one is its molecular architecture. The presence of a benzothiazole core, combined with a 4-methylphenoxy side chain, imparts distinct chemical properties that make it valuable for targeted applications. The benzothiazole moiety is known for its role in pharmaceuticals, often contributing to antimicrobial, anti-inflammatory, and anticancer activities. Meanwhile, the 4-methylphenoxy group enhances the compound's solubility and bioavailability, making it a versatile building block in synthetic chemistry.

In recent years, the demand for 3-3-(4-methylphenoxy)propyl-2,3-dihydro-1,3-benzothiazol-2-one has surged due to its potential role in the development of novel therapeutics. For instance, researchers are exploring its utility in designing small-molecule inhibitors for enzymes involved in inflammatory pathways. This aligns with the growing focus on precision medicine and personalized therapies, where compounds like 842956-97-2 can be tailored to address specific medical conditions. Additionally, its application in fluorescence-based sensors has opened new avenues in diagnostic technologies, a hot topic in the era of smart healthcare solutions.

The synthesis of 3-3-(4-methylphenoxy)propyl-2,3-dihydro-1,3-benzothiazol-2-one typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to improve yield and purity, addressing the industry's need for efficient and sustainable production methods. These innovations are particularly relevant in the context of green chemistry, where minimizing waste and energy consumption is a priority.

From a commercial perspective, CAS No. 842956-97-2 is available through specialized chemical suppliers, often in high-purity grades suitable for research and industrial use. Pricing and availability can vary based on market demand, but the compound's niche applications ensure steady interest from academic and corporate sectors. For those seeking alternatives or derivatives, related compounds such as benzothiazole analogs or phenoxy-substituted heterocycles may also be of interest, offering a broader range of functional properties.

Looking ahead, the future of 3-3-(4-methylphenoxy)propyl-2,3-dihydro-1,3-benzothiazol-2-one appears promising, with ongoing research exploring its potential in emerging fields like bioelectronics and nanomedicine. As scientists continue to unravel its mechanistic pathways and optimize its synthetic routes, this compound is poised to play a pivotal role in next-generation technologies. Whether you're a chemist, a pharmaceutical researcher, or a materials scientist, understanding the capabilities of 842956-97-2 is essential for staying at the forefront of innovation.